Cas no 2732256-04-9 (rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 2732256-04-9
• MF: C₁₅H₁₉BrN₂O₂
• MW: 339.227563142776
• CID: 5601519
• PubChem ID: 165922549
• Update Time: 2025-05-23

rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28296823
• rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• 2732256-04-9
• rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate

• Inchi： 1S/C15H19BrN2O2/c1-14(2,3)20-13(19)18-8-10-6-15(10,9-18)12-5-4-11(16)7-17-12/h4-5,7,10H,6,8-9H2,1-3H3/t10-,15-/m0/s1
• InChI Key： XUOZTUWINGKPRO-BONVTDFDSA-N
• SMILES： BrC1=CN=C(C=C1)[C@@]12CN(C(=O)OC(C)(C)C)C[C@@H]1C2

Computed Properties

• Exact Mass: 338.06299g/mol
• Monoisotopic Mass: 338.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Additional information on rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate

Research Brief on rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS: 2732256-04-9)

In recent years, the compound rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS: 2732256-04-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic structure, featuring a bromopyridinyl moiety, has been identified as a promising scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. The unique stereochemistry and functional group arrangement of this compound make it a valuable intermediate in the synthesis of biologically active molecules.

Recent studies have focused on the synthetic routes and optimization of rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved asymmetric synthesis method, achieving higher enantiomeric purity and yield. The researchers employed a chiral auxiliary approach, followed by a key cyclopropanation step, to construct the azabicyclo[3.1.0]hexane core. The bromopyridinyl group was introduced via a palladium-catalyzed cross-coupling reaction, demonstrating the compound's versatility as a building block for further derivatization.

Pharmacological investigations have revealed that derivatives of this scaffold exhibit potent binding affinity to specific neurotransmitter receptors. Molecular docking studies suggest that the rigid bicyclic structure and the bromopyridinyl group contribute to favorable interactions with target proteins. In particular, analogs of rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate have shown promising activity as modulators of GABA_A receptors, indicating potential applications in the treatment of anxiety and epilepsy. These findings were corroborated by in vitro assays and preliminary in vivo studies in rodent models.

The compound has also been explored in the context of drug discovery for infectious diseases. A 2024 study published in ACS Infectious Diseases reported that structurally modified versions of this scaffold exhibited inhibitory activity against viral proteases, including those of SARS-CoV-2 and influenza. The researchers hypothesized that the bromine atom's presence enhances the compound's ability to interact with key residues in the viral enzymes' active sites. These results highlight the scaffold's potential as a starting point for developing broad-spectrum antiviral agents.

From a medicinal chemistry perspective, the metabolic stability and pharmacokinetic properties of rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate have been investigated. Recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the tert-butyl ester group improves the compound's membrane permeability while maintaining reasonable metabolic stability. However, the bromine atom may pose challenges for further optimization, as it could lead to potential toxicity issues. Researchers are currently exploring halogen replacement strategies to address this concern while preserving the desired biological activity.

In conclusion, rac-tert-butyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate represents a versatile and pharmacologically interesting scaffold with applications across multiple therapeutic areas. Ongoing research aims to further elucidate its structure-activity relationships and develop more potent and selective derivatives. The compound's unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists and a promising candidate for future drug development programs.